Cas no 19008-62-9 (3-Nitro-phenethylamine Hydrochloride)

• Product Name: 3-Nitro-phenethylamine Hydrochloride
• CAS No: 19008-62-9
• MF: C₈H₁₁ClN₂O₂
• MW: 202.638140916824
• MDL: MFCD08059237
• CID: 98377
• PubChem ID: 44557944
• Update Time: 2025-06-18

3-Nitro-phenethylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-Nitrophenyl)ethanamine hydrochloride
• 2-(3-NITROPHENYL)ETHAN-1-AMINE HYDROCHLORIDE
• 3-Nitrophenethylamine hydrochloride
• 3-Nitro-phenEthylaminehydrochloride
• Benzeneethanamine, 3-nitro-, hydrochloride (1:1)
• 3-Nitro-phenaethylamin,Hydrochlorid
• 3-Nitrophenethylamine hydrochloride,3-Nitrobenzeneethanamine hydrochloride
• M-nitrophenylethylaMine hydrochloride
• Mirabegron Impurity O
• 3-Nitro-phenethylamine hydrochloride
• 2-(3-Nitrophenyl)ethan-1-amine--hydrogen chloride (1/1)
• m-Nitrophenylathylaminhydrochlorid
• MFCD08059237
• FT-0649785
• Z1536936187
• IZWJXFFJQRETII-UHFFFAOYSA-N
• EN300-119938
• F13607
• 3-Nitro Phenethylamine HCl
• A927998
• 3-Nitrophenethylamine hydrochloride, 97%
• 2-(3-nitrophenyl)ethanamine;hydrochloride
• 19008-62-9
• 3-Nitro-phenethylamine HCl
• AS-47407
• SB34701
• AKOS015890173
• SY144038
• DTXSID50940548
• SCHEMBL1169677
• FT-0653555
• Benzeneethanamine, 3-nitro-, monohydrochloride
• J-012276
• Mirabegron 3-Nitrobenzeneethanamine Impurity
• DB-121620
• 3-Nitro-phenethylamine Hydrochloride

• MDL： MFCD08059237
• Inchi： 1S/C8H10N2O2.ClH/c9-5-4-7-2-1-3-8(6-7)10(11)12;/h1-3,6H,4-5,9H2;1H
• InChI Key： IZWJXFFJQRETII-UHFFFAOYSA-N
• SMILES： Cl.[O-][N+](C1=CC=CC(=C1)CCN)=O

Computed Properties

• Exact Mass: 202.05100
• Monoisotopic Mass: 202.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8A^2

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: 211-215 °C
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 71.84000
• LogP: 3.12150
• Vapor Pressure: No data available

3-Nitro-phenethylamine Hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302 (100%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： H302 (100%)
• Hazardous Material Identification：
• Risk Phrases：R22
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 3-Nitro-phenethylamine Hydrochloride

Introduction to 3-Nitro-phenethylamine Hydrochloride (CAS No. 19008-62-9)

3-Nitro-phenethylamine Hydrochloride, with the chemical formula C₈H₉ClN₂O₂ and CAS number 19008-62-9, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. This compound belongs to the class of nitroaromatic amines and has garnered considerable attention due to its structural properties and potential applications in medicinal chemistry. The nitro group and the phenethylamine moiety contribute to its unique reactivity and biological profile, making it a valuable intermediate in the synthesis of various pharmacologically active agents.

The 3-Nitro-phenethylamine Hydrochloride salt form enhances its solubility in aqueous solutions, which is a critical factor for pharmaceutical formulations. This property allows for easier incorporation into drug delivery systems and enhances its bioavailability when used in therapeutic applications. The hydrochloride salt also ensures stability, which is essential for industrial-scale production and storage.

In recent years, research on nitroaromatic compounds has expanded significantly, particularly in the development of novel therapeutic agents. The nitro group in 3-Nitro-phenethylamine Hydrochloride can be further functionalized through reduction or nucleophilic aromatic substitution reactions, providing a versatile platform for drug design. This adaptability has made it a subject of interest in academic and industrial research labs worldwide.

One of the most compelling areas of research involving 3-Nitro-phenethylamine Hydrochloride is its role as a precursor in the synthesis of bioactive molecules. For instance, derivatives of this compound have been explored for their potential in treating neurological disorders. The phenethylamine core is known to interact with monoamine receptors in the brain, which has implications for medications targeting conditions such as depression, anxiety, and neurodegenerative diseases. Recent studies have highlighted the structural modifications that can enhance binding affinity and reduce side effects, making 3-Nitro-phenethylamine Hydrochloride a promising candidate for further development.

The pharmaceutical industry has also been investigating the use of 3-Nitro-phenethylamine Hydrochloride in the development of antimicrobial agents. The nitro group's reactivity allows for the creation of compounds that can disrupt bacterial cell walls or interfere with essential metabolic pathways. Preliminary findings suggest that certain derivatives exhibit potent activity against Gram-negative bacteria, which are increasingly resistant to conventional antibiotics. This discovery could pave the way for new strategies to combat antibiotic-resistant infections.

Furthermore, the synthetic utility of 3-Nitro-phenethylamine Hydrochloride extends beyond pharmaceutical applications. It serves as a key intermediate in the production of dyes, agrochemicals, and specialty chemicals. The ability to modify its structure allows chemists to tailor its properties for specific industrial needs. For example, researchers have explored its use in creating high-performance polymers with enhanced thermal stability and mechanical strength.

The environmental impact of nitroaromatic compounds has also been a focus of recent studies. While these compounds offer numerous benefits in medicine and industry, their disposal must be managed carefully to prevent environmental contamination. Efforts are underway to develop sustainable synthetic routes that minimize waste and reduce hazardous byproducts. Innovations such as catalytic reduction and green chemistry principles are being applied to make the production process more eco-friendly.

In conclusion, 3-Nitro-phenethylamine Hydrochloride (CAS No. 19008-62-9) is a multifaceted compound with significant potential across multiple sectors. Its role in pharmaceutical research, particularly in developing treatments for neurological disorders and antimicrobial agents, underscores its importance. Additionally, its utility in industrial applications highlights its versatility as a chemical building block. As research continues to uncover new possibilities, 3-Nitro-phenethylamine Hydrochloride is poised to remain at the forefront of chemical innovation.